Cas no 61149-79-9 (Benzenamine, N-methyl-2,5-dinitro-)

• Product Name: Benzenamine, N-methyl-2,5-dinitro-
• CAS No: 61149-79-9
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• CID: 490555
• PubChem ID: 12288638
• Update Time: 2025-04-19

Benzenamine, N-methyl-2,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-methyl-2,5-dinitro-
• N-methyl-2,5-dinitroaniline
• DTXSID10484736
• 61149-79-9
• SCHEMBL11554160

• Inchi： 1S/C7H7N3O4/c1-8-6-4-5(9(11)12)2-3-7(6)10(13)14/h2-4,8H,1H3
• InChI Key： QOMRNUWWLIIBLO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1NC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 197.04371
• Monoisotopic Mass: 197.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 98.31